4-Hydroxy-benzoic acid (4-trifluoromethyl-benzylidene)-hydrazide

• Molecular Formula: C15H11F3N2O2
• Molecular Weight: 308.25 g/mol
• IUPAC Name: 4-hydroxy-N-[[4-(trifluoromethyl)phenyl]methylideneamino]benzamide
• InChI: InChI=1S/C15H11F3N2O2/c16-15(17,18)12-5-1-10(2-6-12)9-19-20-14(22)11-3-7-13(21)8-4-11/h1-9,21H,(H,20,22)
• InChI Key: DBRJSKBWLYXOBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C2=CC=C(C=C2)O)C(F)(F)F

Description

4-Hydroxy-benzoic acid (4-trifluoromethyl-benzylidene)-hydrazide is a useful research compound. Its molecular formula is C15H11F3N2O2 and its molecular weight is 308.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-hydroxybenzhydrazide (0.3 g, 0.002 mol) and 4-trifluoromethylbenzaldehyde (0.35 g, 0.002 mol) in abs. EtOH (10 mL) was added 1 drop of acetic acid. The reaction mixture was refluxed for 4 hours. The reaction mixture was cooling to room temperature and concentrated to remove solvent. The resulting residue was solidified by EtOAc to give beige solid 0.58 g, in 94% yield, mp: 260.5° C. 1H NMR (CD3OD) δ 8.35 (s, 1H), 7.99 (d, 2H), 7.83 (d, 2H), 7.70 (d, 2H), 6.87 (d, 2H). 13C NMR (CD3OD) δ 167.0, 163.0, 147.7, 1139.6, 131.0, 129.1, 126.7, 126.6, 124.5, 116.4. Anal. Calcd for C15H11F3N2O2. ¼H2O: C, 57.60; H, 3.54; N, 8.95, F; 18.22. Found: C, 57.71; H, 3.77; N, 8.67, F; 18.43.